Cas no 2229455-89-2 (3-fluoro-4-(nitromethyl)pyridine)

• Product Name: 3-fluoro-4-(nitromethyl)pyridine
• CAS No: 2229455-89-2
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 5887149
• PubChem ID: 165617117
• Update Time: 2025-07-18

3-fluoro-4-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(nitromethyl)pyridine
• 2229455-89-2
• EN300-1817104

• Inchi： 1S/C6H5FN2O2/c7-6-3-8-2-1-5(6)4-9(10)11/h1-3H,4H2
• InChI Key： KJPIVRQVTWUBSU-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-fluoro-4-(nitromethyl)pyridine

Introduction to 3-Fluoro-4-(Nitromethyl)pyridine (CAS No. 2229455-89-2)

3-Fluoro-4-(nitromethyl)pyridine, with the CAS number 2229455-89-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine ring, which is substituted with a fluorine atom at the 3-position and a nitromethyl group at the 4-position. The combination of these functional groups imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-fluoro-4-(nitromethyl)pyridine has been extensively studied, and several efficient methods have been developed to produce this compound. One notable approach involves the reaction of 3-fluoropyridine with nitromethane in the presence of a suitable catalyst. This method offers high yields and excellent selectivity, making it a preferred choice for industrial-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving overall efficiency.

In terms of its physical properties, 3-fluoro-4-(nitromethyl)pyridine is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits good stability under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent unwanted reactions. Its boiling point and melting point are well-documented in the literature, providing essential data for its handling and use in various applications.

The biological activity of 3-fluoro-4-(nitromethyl)pyridine has been a subject of intense research. Studies have shown that this compound possesses significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have sparked interest in exploring its potential as a lead compound for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3-fluoro-4-(nitromethyl)pyridine has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have antiviral activity against certain RNA viruses, including influenza and coronavirus. The mechanism by which it exerts this effect is not yet fully understood but is believed to involve interference with viral replication processes. Further research is needed to elucidate these mechanisms and to evaluate its efficacy in vivo.

In the realm of drug discovery, 3-fluoro-4-(nitromethyl)pyridine serves as an important building block for the synthesis of more complex molecules with diverse biological activities. Its reactivity allows for the introduction of various functional groups through selective chemical transformations, enabling the creation of novel compounds with tailored properties. This versatility makes it an attractive starting material for medicinal chemists working on the development of new drugs.

The environmental impact of 3-fluoro-4-(nitromethyl)pyridine has also been considered in recent studies. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe use and disposal to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis and production processes involving this compound to reduce waste generation and improve sustainability.

In conclusion, 3-fluoro-4-(nitromethyl)pyridine (CAS No. 2229455-89-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights into its properties will emerge, further solidifying its importance in the field.